(3-Chlorophenyl)methanesulfonyl chloride
Overview
Description
“(3-Chlorophenyl)methanesulfonyl chloride” is a chemical compound with the CAS Number: 24974-73-0. It has a molecular weight of 225.09 . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of “(3-Chlorophenyl)methanesulfonyl chloride” involves several chemical reactions. For instance, it can be synthesized by reacting triethylamine in dichloromethane . Another method involves the reaction of ammonium hydroxide in chloroform or benzene . It can also be synthesized by reacting sodium hydroxide and ammonia at -78℃ for 1 hour . A yield of 97% can be achieved by reacting with tert-butylhypochlorite in water and acetonitrile at 0 - 20℃ .Chemical Reactions Analysis
“(3-Chlorophenyl)methanesulfonyl chloride” participates in various chemical reactions. For example, it reacts with triethylamine in dichloromethane . It also reacts with ammonium hydroxide in chloroform or benzene . Another reaction involves sodium hydroxide and ammonia at -78℃ . It can also react with tert-butylhypochlorite in water and acetonitrile at 0 - 20℃ .Physical And Chemical Properties Analysis
“(3-Chlorophenyl)methanesulfonyl chloride” is a solid compound . It has a molecular weight of 225.09 . .Scientific Research Applications
1. Synthesis and Isotope Labeling
(3-Chlorophenyl)methanesulfonyl chloride can be used in the synthesis of various chemicals. An example includes the preparation of methanesulfonyl chloride-d3 from dimethyl sulfoxide-d6, which is a method used for labeling compounds with deuterium isotopes (Hanai & Okuda, 1977). This method aids in the study of chemical behavior and metabolism of these compounds.
2. Radioactive Labeling for Nematicides
Another application involves the synthesis of radioactive 2,4-dichlorophenyl methanesulfonate, where (3-Chlorophenyl)methanesulfonyl chloride is used for the study of the metabolic fate of nematicides (Burton & Stoutamire, 1973). This is crucial for understanding the environmental and biological impacts of these pesticides.
3. Chemical Synthesis and Structural Studies
The compound also finds use in complex chemical synthesis processes. For instance, it's involved in the synthesis and ring openings of various chemicals, providing insights into their structural and chemical properties (Upadhyaya et al., 1997).
4. Ionic Liquid Formation for Electrochemical Studies
It has been used to form ionic liquids with AlCl3 for studying the electrochemical properties of vanadium pentoxide, which is a potential cathode material (Su, Winnick, & Kohl, 2001).
5. Investigation of Solvolysis Mechanisms
(3-Chlorophenyl)methanesulfonyl chloride is studied for understanding solvolysis mechanisms, particularly in water and methanol. This research contributes to the broader understanding of chemical reactions in various solvents (Yang et al., 1997).
Safety and Hazards
properties
IUPAC Name |
(3-chlorophenyl)methanesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2O2S/c8-7-3-1-2-6(4-7)5-12(9,10)11/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXTGNVLBPVVMSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CS(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60374037 |
Source
|
| Record name | (3-chlorophenyl)methanesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60374037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Chlorophenyl)methanesulfonyl chloride | |
CAS RN |
24974-73-0 |
Source
|
| Record name | 3-Chlorobenzylsulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24974-73-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3-chlorophenyl)methanesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60374037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3-chlorophenyl)methanesulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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